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Compound of Interest

Compound Name: AZD-9164 bromide

Cat. No.: B605786

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility and handling of AZD-9164 bromide in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving AZD-9164 bromide?

A2: The recommended solvent for dissolving AZD-9164 bromide for in vitro studies is Dimethyl
Sulfoxide (DMSO).[1][2]

Q2: My AZD-9164 bromide is not dissolving completely in DMSO. What should | do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:

Verify DMSO Quality: Ensure you are using fresh, anhydrous, high-purity DMSO. DMSO is
hygroscopic and can absorb moisture, which may reduce its effectiveness as a solvent.[3][4]

o Gentle Warming: Gently warm the solution in a water bath at 37°C.[1][4] Avoid excessive
heat (no higher than 50°C) to prevent degradation of the compound.[5]

« Sonication: Brief sonication in a water bath can help break up particulates and aid in
dissolution.[1][5]

Vortexing: Thoroughly mix the solution by vortexing.[5]

Q3: Why does my AZD-9164 bromide precipitate when | dilute the DMSO stock solution in my
aqueous cell culture media?
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A3: Precipitation upon dilution in aqueous solutions is a common issue for many organic small
molecules that are hydrophobic in nature.[1] This can be caused by:

» "Salting Out" Effect: Rapidly changing the solvent environment from DMSO to an aqueous
buffer can cause the compound to crash out of solution.[1]

o Exceeding Solubility Limit: The final concentration in the aqueous media may be higher than
the compound's solubility limit in that specific medium.[1]

e Media Components: Salts and proteins in the culture media can interact with the compound
and decrease its solubility.[1]

Q4: How can | prevent my AZD-9164 bromide from precipitating in my aqueous experimental
medium?

A4: To avoid precipitation, it is recommended to perform serial dilutions of the concentrated
DMSO stock solution in DMSO first, before adding the final diluted sample to your agueous
medium.[3] Most cell lines can tolerate a final DMSO concentration of up to 0.1%.[3] Always
include a vehicle control with the same final concentration of DMSO in your experiments.[3]

Q5: How should | store the AZD-9164 bromide stock solution in DMSO?

A5: Store the DMSO stock solution in aliquots at -20°C for long-term storage (months to years)
or at 0-4°C for short-term storage (days to weeks).[2] It is advisable to avoid repeated freeze-
thaw cycles.[5]

Physicochemical and Solubility Data
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Parameter Value Source
Molecular Weight 545.54 g/mol [2]
Chemical Formula C29H38BrFN202 [2]
Appearance Solid powder [2]
Solubility in DMSO Soluble [2]
Water Solubility 4.23e-05 mg/mL [6]
Storage of Powder -20°C for up to 3 years [2][5]

] -20°C (long-term) or 0-4°C
Stock Solution Storage [2]
(short-term)

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of AZD-
9164 Bromide in DMSO

o Preparation: Bring the vial of AZD-9164 bromide powder to room temperature before
opening to minimize moisture absorption.

o Calculation: To prepare a 10 mM stock solution, you will need to dissolve 5.46 mg of AZD-
9164 bromide in 1 mL of DMSO.

o Calculation: 545.54 ( g/mol ) * 10 (mmol/L) * 0.001 (L) = 5.4554 mg

» Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the AZD-
9164 bromide powder.

e Mixing: Vortex the solution thoroughly to ensure the compound is completely dissolved. If
necessary, use gentle warming (37°C) or brief sonication to aid dissolution.[1][5]

o Storage: Aliquot the stock solution into smaller volumes for routine use and store at -20°C.[5]

Troubleshooting Workflow
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Start: AZD-9164 bromide solubility issue in DMSO

Is the DMSO fresh, anhydrous, and high-purity?

Apply gentle warming (37°C) or sonication

Is the compound fully dissolved?

Proceed with experiment Consider preparing a more dilute stock solution

Contact technical support for further assistance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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